Cas no 198220-36-9 (2-Iodo-3,5-dimethylbenzoic acid)

2-Iodo-3,5-dimethylbenzoic acid structure

198220-36-9 structure

Product Name:2-Iodo-3,5-dimethylbenzoic acid

CAS No:198220-36-9

Molecular Formula:C₉H₉O₂I

Molecular Weight:276.07056

CID:1031792

PubChem ID:292337

2-Iodo-3,5-dimethylbenzoic acid Properties

Names and Identifiers

- 2-Iodo-3,5-dimethylbenzoic acid
- DB-330389
- NSC-158054
- SCHEMBL7822402
- 2-Iodo-3,5-dimethylbenzoicacid
- Benzoic acid, 2-iodo-3,5-dimethyl-
- 198220-36-9
- DTXSID10303377
- AKOS012413212
- NSC158054
- +Expand
- MDL： MFCD00020219
- InChIKey： BIZQUVFMTMOTGY-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9IO2/c1-5-3-6(2)8(10)7(4-5)9(11)12/h3-4H,1-2H3,(H,11,12)
- SMILES： CC1=CC(=C(C(=C1)C(=O)O)I)C

Computed Properties

Exact Mass: 275.96473g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 275.96473g/mol
Heavy Atom Count: 12
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 37.3Å²

2-Iodo-3,5-dimethylbenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019098014-1g	2-Iodo-3,5-dimethylbenzoic acid	198220-36-9	95%	1g	$376.64	2023-09-02
Chemenu	CM152837-1g	2-Iodo-3,5-dimethylbenzoic acid	198220-36-9	95%	1g	$408	2023-01-09
Crysdot LLC	CD12099189-1g	2-Iodo-3,5-dimethylbenzoic acid	198220-36-9	95+%	1g	$432

2-Iodo-3,5-dimethylbenzoic acid Related Literature

1. A correlation of Hammett reaction constants ρ with infrared frequencies

Chem. Commun. (London), 1965, 244-245
2. Report of the Departmental Committee on the Composition and Description of Food

Analyst, 1934,59, 407-409
3. Raman mapping investigation of chemical vapor deposition-fabricated twisted bilayer graphene with irregular grains

Yuming Chen,Lijuan Meng,Weiwei Zhao,Zheng Liang,Xing Wu,Haiyan Nan,Zhangting Wu,Shan Huang,Litao Sun,Jinlan Wang,Zhenhua Ni Phys. Chem. Chem. Phys., 2014,16, 21682-21687
4. Amino-acids and peptides. Part IX. Some neighbouring-group amino–amide and hydroxy–amide interactions

J. Chem. Soc. C, 1969, 1358-1363
5. Antioxidant properties of flavonoid derivatives and their hepatoprotective effects on CCl4 induced acute liver injury in mice†

Cen Xiang,Yuou Teng,Chaoran Yao,Xuehui Li,Menglin Cao,Xuzhe Li,Guojun Pan,Kui Lu,Hervé Galons,Peng Yu RSC Adv., 2018,8, 15366-15371
6. Inside front cover

J. Mater. Chem., 2010,20, 8176-8176
7. K2xSn4−xS8−x (x = 0.65–1): a new metal sulfide for rapid and selective removal of Cs+, Sr2+ and UO22+ ions†

Debajit Sarma,Christos D. Malliakas,K. S. Subrahmanyam,Saiful M. Islam Chem. Sci., 2016,7, 1121-1132
8. Acid-responsive microcapsules: the loading–unloading processes†

Debasis Samanta,R. Murali Sankar,S. N. Jaisankar,Md. Sayem Alam Chem. Commun., 2011,47, 11975-11977
9. Front cover

J. Mater. Chem., 2007,17, 209-209
10. Correction: Protected lignin biorefining through cyclic extraction: gaining fundamental insights into the tuneable properties of lignin by chemometrics

Vijaya Lakshmi Vegunta,Raghu Deshpande Green Chem., 2022,24, 2636-2637

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